Cas no 2171808-97-0 (Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2171808-97-0
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5793670
• PubChem ID: 165528521
• Update Time: 2025-10-21

Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1453948
• 2171808-97-0
• Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C17H25NO3/c1-5-20-13-8-6-7-12(9-13)14-10-18-11-15(14)16(19)21-17(2,3)4/h6-9,14-15,18H,5,10-11H2,1-4H3
• InChI Key： MEHPYAWIVGIKNO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=CC=C(C=1)OCC)=O

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate

Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2171808-97-0): A Comprehensive Overview

Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate, identified by the CAS number 2171808-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyrrolidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound's molecular structure, featuring a tert-butyl group and an ethoxyphenyl moiety, suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate molecule is characterized by its heterocyclic core, which is a common feature in many bioactive molecules. The presence of the< strong>pyrrolidine ring system provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. This structural motif has been widely explored in the development of small-molecule drugs due to its ability to mimic natural amino acid residues and interact with proteins in a complementary manner.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the< strong>pyrrolidine scaffold for their pharmacological activity. Research has demonstrated that modifications to the< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate structure can lead to compounds with enhanced efficacy and reduced toxicity. For instance, studies have shown that incorporating functional groups such as carboxylic acids or amides into the< strong>pyrrolidine ring can improve solubility and bioavailability, thereby increasing the compound's therapeutic potential.

The< strong>3-ethoxyphenyl substituent in the< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate molecule plays a crucial role in determining its biological activity. This aromatic group can engage in π-stacking interactions with biological targets, thereby enhancing binding affinity. Additionally, the ethoxy group introduces a hydrophilic region that can improve solubility and pharmacokinetic properties. These features make the< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate an attractive candidate for further optimization as a lead compound in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate towards various biological targets. Molecular docking studies have revealed that this compound can interact with enzymes and receptors involved in critical biological pathways, including those related to inflammation, cancer, and neurodegeneration. These findings suggest that< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate may have therapeutic applications in multiple disease areas.

In vitro studies have demonstrated that< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate exhibits promising pharmacological activity. For example, research has shown that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. Additionally, preclinical studies have indicated that< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate may have neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings highlight the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis, Alzheimer's disease, and other neurodegenerative disorders.

The synthesis of< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and alkylation. Advances in synthetic methodologies have enabled researchers to produce< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate with high enantiomeric purity, which is crucial for its biological evaluation.

The pharmacokinetic properties of< strong>Tert-butyl 4-(3-ethoxyphenyl)pyrrolidine-3-carboxylate are also of significant interest. Studies have shown that this compound exhibits moderate oral bioavailability and favorable metabolic stability, suggesting its potential for clinical development. Additionally, preliminary toxicology studies have indicated that< strong>Tert-butyl 4-(3-ethoxyphenyipyrrlidine)-carboxyrate is well-tolerated at relevant doses, further supporting its therapeutic potential.

The future of< strong>Tert-butYL 4-(S-EthOxYPhenYl)-pryrRlidine)-cARbOxYlatE in drug discovery looks promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers hope to identify novel derivatives of this compound with enhanced efficacy and improved safety profiles.

In conclusion,< strong>Tert-butYL 4-(S-EthOxYPhenYl)-pryrRlidine)-cARbOxYlatE (CAS No.< stronG >2171808-S97-S0 ) is a versatile compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for further investigation as a lead compound in drug discovery. With continued research and development, this compound holds promise for addressing various diseases and improving patient outcomes.